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Cat. No.: B166191 Get Quote

These notes are intended for researchers, scientists, and turfgrass management professionals.

Introduction
The application of sub-lethal doses of glyphosate has been explored as a method of plant

growth regulation in various turfgrass species. This practice aims to reduce mowing frequency,

suppress seedhead formation, and in some cases, improve turf quality by redirecting the plant's

energy from vertical growth to lateral and below-ground development. The primary mechanism

of action is the inhibition of the 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase enzyme

in the shikimate pathway, which is crucial for the production of aromatic amino acids essential

for plant growth.[1][2][3][4][5] At low concentrations, this inhibition leads to a temporary stunting

of growth rather than plant death.

Data Presentation: Effects of Low-Dose Glyphosate
on Turfgrass
The following tables summarize quantitative data from various studies on the effects of low-

dose glyphosate on different turfgrass species.

Table 1: Effects of Low-Dose Glyphosate on Turfgrass Growth and Quality
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Turfgrass
Species

Glyphosate
Rate (kg
a.i./ha)

Application
Timing

Observed
Effects

Reference

Zoysia japonica

(Emerald Grass)
0.40 Annually

18.3% reduction

in leaf area,

14.7% reduction

in plant height,

6.8% reduction in

shoot dry matter,

and 8.1%

reduction in total

dry matter

compared to

control, without

impairing

coloration.[6]

Fine Fescue Mix
0.08 - 0.74 (11 -

106 fl oz/acre)

Single

application

At 0.16 kg a.i./ha

(22 fl oz/acre),

living ground

cover was

reduced to 67%

after 6 weeks.

Higher rates

caused

significant injury.

[7]

Creeping

Bentgrass

Not specified,

fairway

renovation

1-7 days before

cultivation

Cultivation 1-7

days after

glyphosate

application did

not detrimentally

affect long-term

herbicide efficacy

and in some

cases hastened
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the decline of the

turf.[8]

Tall Fescue
Intentionally low

rate for study

Applied at

various

temperatures

Control was 0%

in the 50s (°F),

59% in the 60s,

and 92% in the

70s, highlighting

the importance of

ambient

temperature for

efficacy.

Perennial

Ryegrass,

Kentucky

Bluegrass, Tall

Fescue

0.27 (1/4 of label

rate)

Single

application

Effective control

of these species

as weeds at this

low rate under

optimal

conditions.[9]

Table 2: Application Rates of Glyphosate for Growth Regulation and Weed Control in Turfgrass

Settings
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Target
Species/Situati
on

Glyphosate
Rate (kg
a.i./ha)

Product Rate
Example

Notes Reference

General Weed

Control in

Dormant

Bermudagrass

0.56
1 pt/acre (4

lb/gallon product)

Effective for

controlling Poa

annua and other

winter weeds.

Control of

Undesirable

Grasses in Fine

Fescue

0.08 - 0.24 (11 -

32 fl oz/acre)

Varies by product

concentration

Lower rates can

suppress some

undesirable

grasses while

minimizing injury

to fine fescue.[7]

Growth

Regulation in

Zoysia Grass

0.40 Not specified

Reduced mowing

requirements

without

significant turf

quality decline.[6]

Pre-plant Weed

Control
2.24 - 4.48

Varies by product

concentration

Eliminates

existing

vegetation before

seeding or

sodding.[10]

Experimental Protocols
Protocol 3.1: Evaluating the Efficacy of Low-Dose Glyphosate for Turfgrass Growth Regulation

Objective: To determine the effect of various sub-lethal rates of glyphosate on the vertical

growth, turf quality, and seedhead suppression of a specific turfgrass species.

Materials:

Established turfgrass plots (e.g., 1.5m x 3m) of the target species.
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Randomized complete block design with a minimum of 3-4 replications.

CO2-pressurized backpack sprayer with flat-fan nozzles calibrated to deliver a consistent

spray volume (e.g., 280-374 L/ha).

Glyphosate formulation with a known concentration of the active ingredient.

Non-ionic surfactant (if recommended by the product label).

Clipping collection box and shears.

Ruler or turf height measuring device.

Camera for photographic documentation.

Data collection sheets.

Methodology:

Plot Establishment: Establish uniform plots of the target turfgrass species. Allow the turf to

acclimate and ensure it is actively growing and not under stress at the time of application.

Treatment Application:

Prepare glyphosate solutions for the desired range of sub-lethal application rates (e.g., 0,

0.1, 0.2, 0.3, 0.4 kg a.i./ha). Include a non-treated control.

Apply the treatments uniformly to the designated plots using the calibrated sprayer.

Conduct applications on a calm day to minimize spray drift.

Data Collection:

Vertical Growth Rate: At regular intervals (e.g., weekly), measure the turfgrass height.

Collect clippings from a pre-defined area within each plot, dry them in an oven at 60-70°C

until a constant weight is achieved, and record the dry weight.
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Turf Quality: Visually assess turf quality on a scale of 1-9 (1=dead turf, 9=ideal turf) at

regular intervals. Consider color, density, and uniformity.

Phytotoxicity: Visually assess any turf injury (e.g., discoloration, thinning) on a percentage

scale (0% = no injury, 100% = dead turf).

Seedhead Suppression: Count the number of seedheads in a defined quadrat within each

plot at the expected time of seedhead emergence.

Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

ANOVA, regression analysis) to determine the significance of treatment effects.

Mandatory Visualizations
Diagram 4.1: Glyphosate's Mechanism of Action - Inhibition of the Shikimate Pathway
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Caption: Inhibition of the Shikimate Pathway by Glyphosate.

Diagram 4.2: Experimental Workflow for Testing Plant Growth Regulators on Turfgrass

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b166191?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Define
Objectives & Hypotheses

Plot Establishment
(Uniform Turf Area)

Randomized Block Design
(Treatments & Replicates)

PGR Application
(Calibrated Sprayer)

Data Collection
(Growth, Quality, Phytotoxicity)

  Weekly/Bi-weekly

Statistical Analysis
(ANOVA, Regression)

Results Interpretation
& Conclusion

End: Report Findings

Click to download full resolution via product page

Caption: General Workflow for PGR Efficacy Testing in Turfgrass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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